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Compound of Interest

Compound Name: Fmoc-N-Me-Thr(tBu)-OH

Cat. No.: B557330

For researchers, scientists, and drug development professionals, the safe and effective
handling of specialized reagents like Fmoc-N-Me-Thr(tBu)-OH is paramount. This document
provides a comprehensive guide to the personal protective equipment (PPE), operational
procedures, and disposal plans for this Fmoc-protected amino acid, ensuring laboratory safety
and procedural integrity. While a comprehensive Safety Data Sheet (SDS) for Fmoc-N-Me-
Thr(tBu)-OH (CAS No. 117106-20-4) is not readily available in public domains, the following
guidance is based on information for this compound and general safety protocols for similar
Fmoc-protected amino acids.

Physicochemical and Safety Data

The following table summarizes key quantitative data for Fmoc-N-Me-Thr(tBu)-OH.
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Property Value Reference

CAS Number 117106-20-4 [1][21[3]

Molecular Formula C24H29NOs [11[2][3]

Molecular Weight 411.49 g/mol [11[3]

Appearance White to off-white solid,; 213
powder or crystals

Melting Point 220-225 °C [2][3]

Storage Temperature 2-8°C or £ -15°C [1112][3]

Storage Class 13 - Non-Combustible Solids [3]

Water Hazard Class (WGK) 3 (severe hazard to water) [2][3]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling Fmoc-N-Me-Thr(tBu)-OH to minimize

exposure and ensure personal safety.

PPE Category

Specific Recommendations

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile). Inspect

gloves for integrity before use.

Body Protection

A standard laboratory coat.

Respiratory Protection

For handling larger quantities or when
generating dust, use a NIOSH-approved

respirator with a particulate filter.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of Fmoc-N-Me-Thr(tBu)-OH

from receipt to use in synthesis.
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» Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a cool, dry, and well-ventilated area, adhering to the recommended
storage temperatures of 2-8°C or below -15°C.[1][2][3]

o Keep the container tightly sealed to prevent moisture absorption and contamination.

o Preparation for Use:

o Bring the container to room temperature before opening to avoid condensation.

o Handle the solid compound in a well-ventilated area or a chemical fume hood to minimize
inhalation of any dust.[4]

¢ Weighing and Dissolving:

o Use a dedicated weighing area to prevent cross-contamination.

o When dissolving, add the solid to the solvent slowly to avoid splashing. This compound is
typically used in organic solvents like dimethylformamide (DMF) for peptide synthesis.[5]

e Use in Solid-Phase Peptide Synthesis (SPPS):

o Fmoc-N-Me-Thr(tBu)-OH is used as a building block in SPPS.[1][3]

o The Fmoc protecting group is base-labile and is typically removed using a 20% solution of
piperidine in DMF.[6][7]
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Workflow for Handling Fmoc-N-Me-Thr(tBu)-OH
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Caption: Workflow for the safe handling of Fmoc-N-Me-Thr(tBu)-OH from receipt to disposal.
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Disposal Plan

Proper disposal of Fmoc-N-Me-Thr(tBu)-OH and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance. All waste should be treated as
hazardous chemical waste.[4]

e Unused or Expired Solid:

o Collect in a clearly labeled, sealed, and chemically compatible container.[4]

o The label should indicate "Hazardous Waste" and the full chemical name.[4]

o Dispose of through your institution's hazardous waste management program.[4]
o Contaminated Solid Waste:

o Items such as gloves, weighing paper, and pipette tips that have come into contact with
the compound should be collected in a designated, labeled hazardous waste container.[4]

o Dispose of this waste through the institutional hazardous waste program.[4]
e Liquid Waste:

o Solutions containing Fmoc-N-Me-Thr(tBu)-OH, as well as waste from the Fmoc
deprotection step (containing piperidine and fluorenyl by-products), must be collected as
hazardous liquid waste.[4][5]

o Store in a sealed, properly labeled container in a designated hazardous waste area,
segregated from incompatible chemicals.[4]

o Arrange for disposal through your institution's hazardous waste management program.[4]

By adhering to these safety and logistical guidelines, researchers can handle Fmoc-N-Me-
Thr(tBu)-OH responsibly, ensuring a safe laboratory environment and the integrity of their

scientific work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b557330?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/11639
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/773190
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.genscript.com/biology-glossary/17582/fmoc-deprotection
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_Fmoc_Protected_Amino_Acids_in_Peptide_Synthesis.pdf
https://altabioscience.com/articles/fmoc-amino-acids-for-spps/
https://www.benchchem.com/product/b557330#personal-protective-equipment-for-handling-fmoc-n-me-thr-tbu-oh
https://www.benchchem.com/product/b557330#personal-protective-equipment-for-handling-fmoc-n-me-thr-tbu-oh
https://www.benchchem.com/product/b557330#personal-protective-equipment-for-handling-fmoc-n-me-thr-tbu-oh
https://www.benchchem.com/product/b557330#personal-protective-equipment-for-handling-fmoc-n-me-thr-tbu-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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